Cas no 1539460-51-9 (1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine)

• Product Name: 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine
• CAS No: 1539460-51-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6422353
• PubChem ID: 82605921
• Update Time: 2025-05-18

1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine
• [1-(5-methyl-1,2-oxazol-3-yl)cyclohexyl]methanamine
• 1539460-51-9
• EN300-1817073

• Inchi： 1S/C11H18N2O/c1-9-7-10(13-14-9)11(8-12)5-3-2-4-6-11/h7H,2-6,8,12H2,1H3
• InChI Key： IRFSLBAQSCWSHK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2(CN)CCCCC2)=N1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Additional information on 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 1539460-51-9 and Product Name: 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine

The compound identified by the CAS number 1539460-51-9 and the product name 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a 5-methyl-1,2-oxazole moiety fused with a cyclohexylmethanamine backbone suggests a promising scaffold for further chemical modifications and functionalization, making it an attractive candidate for drug discovery and material science applications.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, driven by the need for more effective and selective therapeutic agents. The 5-methyl-1,2-oxazole ring is known for its stability and ability to participate in various chemical reactions, while the cyclohexylmethanamine component introduces a rigid, three-dimensional structure that can enhance binding affinity to biological targets. This combination has led to the investigation of such derivatives as potential candidates for treating a variety of diseases, including neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its potential in modulating biological pathways associated with inflammation and oxidative stress. Current research indicates that derivatives of 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine may exhibit inhibitory effects on enzymes such as COX-2 and LOX, which are key players in the inflammatory response. Preliminary studies have shown that such compounds can interfere with the production of pro-inflammatory cytokines, thereby offering a novel approach to managing chronic inflammatory conditions.

The structural features of this compound also make it amenable to further derivatization, allowing chemists to fine-tune its pharmacological properties. For instance, modifications at the 5-methyl-1,2-oxazole ring or the cyclohexylmethanamine side chain can alter its solubility, metabolic stability, and binding interactions with biological targets. This flexibility is crucial in drug development, as it enables researchers to optimize a lead compound for clinical efficacy while minimizing potential side effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of derivatives and identify those with the most promising profiles. This approach has already been instrumental in identifying new therapeutic agents that target complex diseases.

The potential applications of this compound extend beyond pharmaceuticals into other areas of chemical research. For example, its unique structure could make it useful in developing new materials with enhanced mechanical or electronic properties. The 5-methyl-1,2-oxazole ring can serve as a template for designing polymers or coordination complexes that exhibit specific catalytic or luminescent behaviors. Such materials could find applications in sensors, catalysts, or even advanced electronic devices.

In conclusion, the compound with CAS number 1539460-51-9 and product name 1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine represents a versatile scaffold with significant potential in both biomedical and materials science research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this class of compounds, it is likely that we will see continued growth in their use across multiple industries.